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Compound of Interest

Compound Name: 3-Fluorobenzotrifluoride

Cat. No.: B140190

An In-depth Technical Guide to 3-Fluorobenzotrifluoride

This technical guide provides comprehensive information on 3-Fluorobenzotrifluoride,
tailored for researchers, scientists, and professionals in drug development. It covers its
fundamental chemical properties, detailed experimental protocols for its synthesis and key
reactions, and visual representations of these processes.

Core Chemical Data

3-Fluorobenzotrifluoride, also known as 1-fluoro-3-(trifluoromethyl)benzene, is a fluorinated
aromatic compound with significant applications in chemical synthesis.

Chemical Identifiers and Properties
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Property

Value

CAS Number

401-80-9[1][2][3][4][5][€]

Molecular Formula

C7HAF4[1][3][4][7]

Molecular Weight 164.10 g/mol [1][2][3][4][8]
1-Fluoro-3-(trifluoromethyl)benzene, a,a,a,3-
Synonyms
Tetrafluorotoluene[2][3][5]
Appearance Clear, colorless to light yellow liquid[3][6]
Density 1.302 g/mL at 25 °C[1][2][6]
Boiling Point 101-102 °C[1][2][6]
Melting Point -81.5 °C[1][6]

Refractive Index

n20/D 1.4[1][2][6]

Flash Point

45 °F (7 °C)[1][2]

Experimental Protocols

Detailed methodologies for the synthesis of 3-Fluorobenzotrifluoride and its application in

subsequent reactions are outlined below.

Protocol 1: Synthesis of 3-Fluorobenzotrifluoride via

Balz-Schiemann Reaction

This protocol describes the synthesis of 3-Fluorobenzotrifluoride from m-

aminobenzotrifluoride.

Methodology:

» Preparation: Equip a three-necked round-bottomed flask with a reflux condenser,

thermocouple, and a stirring system.

¢ Initial Reaction: Dissolve m-aminobenzotrifluoride in a solvent such as o-dichlorobenzene or

benzonitrile. Maintain the reaction temperature below 0 °C.
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» Addition of Reagents: Slowly add 1.4-1.5 molar equivalents of Boron trifluoride diethyl
etherate (BF3-Et20) or Boron trifluoride dihydrate (BF3-2H20).

» Diazotization: Add tert-butyl nitrite, dissolved in the same solvent, to the reaction mixture at
ambient temperature.[1][2]

o Thermal Decomposition: Heat the reaction medium to 90 °C for approximately 40 minutes to
facilitate the thermal decomposition of the diazonium salt intermediate, yielding 3-
Fluorobenzotrifluoride.[1]

Workflow for the Synthesis of 3-Fluorobenzotrifluoride

Dissolve m-aminobenzotrifluoride
in o-dichlorobenzene (< 0 °C)

Slowly add
BF3-Et20 (1.4-1.5 eq)
Add tert-butyl nitrite
at ambient temperature

'

Heat reaction mixture
(90 °C for ~40 min)

Product:
3-Fluorobenzotrifluoride
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Synthesis of 3-Fluorobenzotrifluoride Workflow

Protocol 2: Nitration of 3-Fluorobenzotrifluoride

This protocol details the nitration of 3-Fluorobenzotrifluoride to produce 5-fluoro-2-
nitrobenzotrifluoride, a key intermediate in organic synthesis.[9]

Methodology:

Cooling: Cool the reactant, 3-Fluorobenzotrifluoride, in a reaction kettle to below 10 °C.

» Reagent Addition: Prepare a nitrating mixture of nitric acid and concentrated sulfuric acid.
Add this mixture dropwise into the reaction kettle under vigorous stirring. The molar ratio of
the nitrating mixture to 3-Fluorobenzotrifluoride should be between 1.1:1 and 1.5:1.

o Temperature Control: Throughout the addition, ensure the reaction temperature does not
exceed 25 °C.[9]

o Reaction: After the addition is complete, allow the reaction to proceed at room temperature
for 2.5 hours.

o Work-up: Cool the mixture and separate the organic layer.

« Purification: The crude product is purified by freezing and recrystallization from petroleum
ether or n-hexane, followed by filtration and drying to yield the final product.[9]
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Nitration of 3-Fluorobenzotrifluoride
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Components of an ECL Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Fluorobenzotrifluoride CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140190#3-fluorobenzotrifluoride-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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